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Compound of Interest

Compound Name: Disperse red 311

Cat. No.: B12378036

Disperse Red 311: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure, properties,
and analytical methodologies related to the monoazo dye, Disperse Red 311. The information
is curated for professionals in research, scientific, and drug development fields.

Chemical Identity and Structure

Disperse Red 311 is a synthetic dye characterized by a monoazo linkage. Based on available
chemical data, the primary identifier for this compound is CAS number 70729-65-6.

The chemical structure is defined by the IUPAC name: methyl 3-[3-acetamido-4-[(2,4-
dinitrophenyl)diazenyl]-N-(3-methoxy-3-oxopropyl)anilino]propanoate.[1] A SMILES (Simplified
Molecular Input Line Entry System) string representing this structure is: N(CCC(OC)=0)
(CCC(0OC)=0)C1=CC(NC(C)=0)=C(N=NC2=C(N(=0)=0)C=C(N(=0)=0)C=C2)C=C1.[2]

Another CAS number, 77907-28-9, is sometimes associated with Disperse Red 311.[3][4][5][6]
[71[8][9] However, the structural and molecular formula information is more consistently and
reliably linked to CAS number 70729-65-6.[1][2][10][11][12][13][14][15]

Table 1: Chemical Identifiers for Disperse Red 311
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Identifier Value

Primary CAS Number 70729-65-6[1][2][10][11][12][13][14][15]

methyl 3-[3-acetamido-4-[(2,4-
IUPAC Name dinitrophenyl)diazenyl]-N-(3-methoxy-3-

oxopropyl)anilino]propanoate[1]

Dispersol Rubine 3B-PC, Disperse Red D-3BJ[3]

Synonyms [16]

Molecular Formula C22H24N609[2][10][11][12]
Molecular Weight 516.46 g/mol [2][10][11][12]
Chemical Class Monoazo Dye[10]

Physicochemical Properties

Disperse Red 311 is a red, powdery solid.[5] Like other disperse dyes, it is characterized by its
low solubility in water but exhibits good solubility in organic solvents such as alcohols and
ketones.[5] This property is fundamental to its application in dyeing hydrophobic fibers.

Table 2: Physicochemical Properties of Disperse Red 311

Property Value

Physical Appearance Red Powder[5][16]

Solubility in Water Insoluble[5]

Solubility in Organic Solvents Soluble in alcohols and ketones[5]
Melting Point Data not available

Boiling Point Data not available

UV-Vis Absorption Maximum (Amax) Data not available

Experimental Protocols
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Detailed experimental protocols for the synthesis and analysis of Disperse Red 311 are not
readily available in the public domain. However, based on established methods for other
monoazo disperse dyes, the following generalized protocols can be adapted.

General Synthesis of Azo Disperse Dyes
The synthesis of azo disperse dyes typically involves a two-step process: diazotization followed
by a coupling reaction.

1. Diazotization of an Aromatic Amine:

e An aromatic amine is dissolved in an acidic solution (e.g., hydrochloric acid) and cooled to O-
5°C in an ice bath.[17][18][19]

e A solution of sodium nitrite, also cooled, is added dropwise to the amine solution while
maintaining the low temperature to form the diazonium salt.[17][18][19] The completion of the
diazotization can be checked using starch-iodide paper.

2. Azo Coupling:

e The coupling component (an electron-rich species like a phenol or an aniline derivative) is
dissolved in a suitable solvent, often with the addition of a base to facilitate the reaction.[18]

e The cold diazonium salt solution is then slowly added to the coupling component solution,
maintaining a low temperature and a specific pH (typically weakly acidic or neutral) to
promote the coupling reaction.[17]

e The resulting azo dye precipitates out of the solution and can be collected by filtration,
washed, and dried.[17][18]
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A generalized workflow for the HPLC analysis of disperse dyes.

Applications
Disperse Red 311 is primarily used as a colorant in the following industries:
o Textiles: For dyeing synthetic fibers such as polyester and polyester/cotton blends. [16]*

Plastics: As a colorant in various plastic materials. [13][14][15]* Cosmetics: Used in the
formulation of cosmetic products. [13][14][15]
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Safety and Toxicology

Specific toxicological data for Disperse Red 311 is not readily available. However, data from
other disperse dyes, particularly azo dyes, can provide some indication of potential hazards.
Some disperse dyes have been shown to cause skin sensitization and may have mutagenic or
carcinogenic properties. [20]lt is therefore recommended to handle Disperse Red 311 with
appropriate safety precautions, including the use of personal protective equipment such as
gloves, safety glasses, and a lab coat, and to work in a well-ventilated area. For detailed safety
information, it is advisable to consult the Safety Data Sheet (SDS) provided by the
manufacturer. [21][22]

Signaling Pathways

Currently, there is no information available in the searched literature that describes any specific
signaling pathways involving Disperse Red 311. Its primary function is as a colorant, and it is
not typically studied in the context of biological signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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